Cas no 2228128-69-4 (2-amino-2-1-(1H-indol-4-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1H-indol-4-yl)cyclopropylacetic acid
• CAS No: 2228128-69-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5604070
• PubChem ID: 165791613
• Update Time: 2025-08-05

2-amino-2-1-(1H-indol-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2228128-69-4
• EN300-1794278
• 2-amino-2-[1-(1H-indol-4-yl)cyclopropyl]acetic acid
• 2-amino-2-1-(1H-indol-4-yl)cyclopropylacetic acid

• Inchi： 1S/C13H14N2O2/c14-11(12(16)17)13(5-6-13)9-2-1-3-10-8(9)4-7-15-10/h1-4,7,11,15H,5-6,14H2,(H,16,17)
• InChI Key： AIVQLNUUESEBOG-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CC=CC3=C2C=CN3)CC1)N)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-2-1-(1H-indol-4-yl)cyclopropylacetic acid

2-Amino-2-[1-(1H-Indol-4-yl)cyclopropyl]acetic Acid: A Comprehensive Overview

2-Amino-2-[1-(1H-Indol-4-yl)cyclopropyl]acetic acid (CAS No. 2228128-69-4) is a unique organic compound with a complex structure that combines an amino group, a cyclopropane ring, and an indole moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery due to its potential biological activities and structural diversity. The indole ring, a heterocyclic structure with a nitrogen atom, is a common feature in many bioactive molecules, including pharmaceutical agents and natural products. The cyclopropane ring, on the other hand, introduces strain and rigidity into the molecule, which can enhance its interactions with biological targets.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry. For instance, researchers have explored the role of indole derivatives in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The cyclopropane ring in this compound adds another layer of complexity, potentially allowing for enhanced binding affinity to specific receptors or enzymes. This combination of structural features makes 2-amino-2-[1-(1H-indol-4-yl)cyclopropyl]acetic acid a promising candidate for further investigation in drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. Recent advancements in catalytic asymmetric synthesis have enabled the construction of complex indole-containing molecules with high enantioselectivity. The incorporation of the cyclopropane ring often requires specialized reagents or conditions to achieve the desired stereochemistry. For example, researchers have employed transition metal-catalyzed cyclopropanation reactions to efficiently form the strained ring system.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. In vitro studies have demonstrated that indole-containing compounds can exhibit potent activity against various disease-relevant targets, such as kinases, proteases, and ion channels. The presence of the amino group in this molecule may also facilitate its interaction with biological systems through hydrogen bonding or other non-covalent interactions. Furthermore, the cyclopropane ring could serve as a scaffold for further functionalization, allowing chemists to explore a wide range of chemical modifications.

Recent research has also focused on the pharmacokinetic properties of 2-amino-2-[1-(1H-indol-4-yl)cyclopropyl]acetic acid. Studies have shown that small structural modifications can significantly influence the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. For example, altering the substituents on the indole ring or modifying the cyclopropane system can enhance solubility or stability in physiological conditions. These findings underscore the importance of optimizing drug-like properties during early-stage drug design.

In conclusion, 2-amino-2-[1-(1H-indol-4-yl)cyclopropyl]acetic acid (CAS No. 2228128-69-4) represents a fascinating example of how structural diversity can be leveraged to create bioactive molecules with potential therapeutic applications. With ongoing advancements in synthetic chemistry and drug discovery methodologies, this compound serves as a valuable starting point for exploring new treatments for various diseases.